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For researchers and drug development professionals, the rigorous validation of a targeted
inhibitor is paramount to ensuring data integrity and reproducibility. STING-IN-2 (also known as
C-170) is a potent, irreversible antagonist of the STimulator of INterferon Genes (STING)
protein.[1][2] Its mechanism involves covalently targeting the Cys91 residue of STING, which
prevents the protein's palmitoylation—a critical step for its multimerization, downstream
signaling, and activation of the innate immune response.[3] This guide provides a
comprehensive overview of essential control experiments for studies involving STING-IN-2,
compares it with alternative inhibitors, and offers detailed protocols for key validation assays.

The cGAS-STING Signaling Pathway

The cGAS-STING pathway is a fundamental component of the innate immune system,
responsible for detecting cytosolic DNA—a signal of pathogen invasion or cellular damage.[4]
[5] Upon binding to DNA, the enzyme cGAS synthesizes the second messenger 2'3'-cyclic
GMP-AMP (cGAMP).[6][7] cGAMP then binds to STING, a protein resident in the endoplasmic
reticulum (ER), triggering a conformational change.[8] This activation leads to STING's
translocation to the Golgi apparatus, where it recruits and activates TANK-binding kinase 1
(TBK1).[3][5] TBK1 subsequently phosphorylates the transcription factor Interferon Regulatory
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Factor 3 (IRF3), which dimerizes, moves to the nucleus, and drives the transcription of type |
interferons (IFN-1) and other pro-inflammatory cytokines.[4][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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